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Compound of Interest

Compound Name: Antimony triacetate

CAS No.: 6923-52-0

Cat. No.: B147852

Get Quote

The proper disposal of antimony triacetate is a critical component of laboratory safety and

environmental stewardship. As a compound classified as hazardous, strict adherence to

established protocols is necessary to mitigate risks to both personnel and the environment.

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of antimony triacetate waste, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Spill Response
Before initiating any disposal procedure, it is essential to be prepared for accidental spills.

Quick and correct action can prevent hazardous exposure and environmental contamination.

Personal Protective Equipment (PPE): Always handle antimony triacetate in a well-ventilated

area and wear appropriate PPE. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses and a face shield.[1]
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A lab coat or chemical-protective suit.[1]

In cases of poor ventilation or dust formation, use a NIOSH-approved respirator.[1]

Spill Cleanup Procedure:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains and waterways.[1][2][3]

Cleanup: To avoid generating dust, gently moisten the spilled solid or use a HEPA-filter

vacuum for cleanup.[4] Carefully sweep or shovel the material into a clearly labeled, sealed

container for disposal.[1][3]

Decontaminate: Wash the spill area thoroughly after the material has been collected.

Dispose: The collected spill waste must be disposed of as hazardous waste, following the

procedures outlined below.

Step-by-Step Disposal Protocol for Antimony
Triacetate
Antimony triacetate and its containers must be managed as hazardous waste from the point

of generation to final disposal.[4][5][6]

Step 1: Waste Identification and Classification All waste containing antimony triacetate,

including contaminated labware, PPE, and spill cleanup materials, must be classified as

hazardous waste.[5] Antimony compounds are regulated as hazardous air pollutants under the

U.S. Clean Air Act and are classified as "heavy metal" hazardous waste in the European Union.

[5][7]

Step 2: Segregation and Containerization

Do Not Mix: Do not mix antimony triacetate waste with other waste streams.
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Use Proper Containers: Store waste in its original container whenever possible.[3] If not

feasible, use a compatible, non-reactive container that can be tightly sealed. The container

must be clearly labeled with "Hazardous Waste" and the chemical name "Antimony
Triacetate."[1][3]

Contaminated Materials: Dispose of any contaminated packaging or lab materials as you

would the unused product.[1][3]

Step 3: On-Site Storage

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials like strong acids and halogens.[4][6]

Keep containers closed and dry to prevent reactions or environmental release.[3]

Step 4: Arrange for Professional Disposal Disposal of antimony triacetate must be conducted

by a licensed hazardous waste disposal company or through your institution's Environmental

Health and Safety (EHS) office.[3][4] Do not attempt to dispose of this chemical down the drain

or in regular trash.[2][4][8]

Step 5: Approved Disposal Methods The primary recommended method for the final disposal of

antimony triacetate is high-temperature incineration.

Methodology: The material should be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and a scrubber to neutralize

harmful emissions.[1][3] This process must be performed by a licensed facility in compliance

with all local, state, and federal regulations.[2]

Regulatory and Hazard Data
The following table summarizes key quantitative data related to the hazards and regulation of

antimony and its compounds.
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Parameter Value/Classification Regulation/Source

OSHA PEL (Permissible

Exposure Limit)
0.5 mg/m³ (8-hr TWA) 29 CFR 1910.1000[4]

NIOSH REL (Recommended

Exposure Limit)
0.5 mg/m³ (10-hr TWA) NIOSH[4]

ACGIH TLV (Threshold Limit

Value)
0.5 mg/m³ (8-hr TWA) ACGIH[4]

GHS Hazard Statements H302, H332, H411 ChemicalBook SDS[3]

H314, H318 Gelest Inc. SDS[2]

EU Waste Classification
Hazardous Waste ("heavy

metal")
Decision 2000/532/EC[7]

UN Transport Number UN 3077 or UN 3260
Oxford Lab Fine Chem, Gelest

Inc.[1][2]

UN Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Antimony triacetate) or

Corrosive solid, acidic,

inorganic, n.o.s. (ANTIMONY

ACETATE)

Oxford Lab Fine Chem, Gelest

Inc.[1][2]

Disposal Workflow Diagram
The logical flow for the proper management and disposal of antimony triacetate waste is

illustrated below.
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Antimony Triacetate Disposal Workflow
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Caption: Workflow for the safe disposal of antimony triacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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